Cas no 1805224-46-7 (Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1805224-46-7
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4953887
• Update Time: 2025-05-20

Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5ClF3NO2S/c1-17-9(16)8-5(4-15)2-6(3-7(8)11)18-10(12,13)14/h2-3H,1H3
• InChI Key： OHKCBKHNRSDDAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate

Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1805224-46-7): A Comprehensive Overview

Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1805224-46-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a trifluoromethylthio group, a cyano substituent, and a chloro atom, offers a wide range of applications due to its versatile chemical properties. In this article, we delve into the key aspects of this compound, including its synthesis, properties, applications, and market trends, while also addressing common queries and industry trends.

The chemical structure of Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate makes it a valuable intermediate in organic synthesis. The presence of the trifluoromethylthio group enhances its reactivity and stability, making it suitable for use in high-performance materials and bioactive molecules. Researchers and industry professionals often search for "CAS 1805224-46-7 applications" or "synthesis of Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate," reflecting the growing interest in its utility.

One of the most notable applications of this compound is in the pharmaceutical industry, where it serves as a key building block for the development of novel drug candidates. The cyano and chloro groups contribute to its ability to interact with biological targets, while the trifluoromethylthio moiety improves metabolic stability. Recent studies have explored its potential in designing inhibitors for enzymes involved in inflammatory and metabolic disorders, aligning with the current focus on precision medicine and targeted therapies.

In the agrochemical sector, Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate is utilized in the synthesis of advanced pesticides and herbicides. Its structural features enable it to act as an effective pest control agent, addressing the global demand for sustainable agricultural solutions. Searches like "agrochemical uses of CAS 1805224-46-7" highlight the compound's relevance in modern farming practices, particularly in the context of climate change and food security.

The compound's physical and chemical properties, such as its solubility, melting point, and stability under various conditions, are critical for its industrial applications. For instance, its moderate solubility in organic solvents makes it suitable for formulation in liquid-based products, while its thermal stability ensures longevity in storage. These attributes are often queried by professionals seeking "properties of Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate" or "CAS 1805224-46-7 solubility data."

Market trends indicate a rising demand for Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate, driven by advancements in pharmaceutical and agrochemical research. The compound's versatility and efficacy have positioned it as a sought-after ingredient in specialty chemicals. Industry reports often cite its growing adoption in emerging markets, where innovation in drug discovery and crop protection is prioritized. Queries such as "market analysis for CAS 1805224-46-7" reflect the compound's economic significance.

From a synthetic chemistry perspective, the preparation of Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate involves multi-step reactions, including halogenation, cyanation, and esterification. Researchers frequently search for "synthetic routes to Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate" to optimize production processes and improve yields. The compound's synthesis is a testament to the advancements in modern organic chemistry, enabling scalable and cost-effective manufacturing.

Environmental and safety considerations are also paramount when handling Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols must be followed to ensure workplace safety. Searches like "safety data for CAS 1805224-46-7" underscore the importance of adhering to best practices in chemical management.

In conclusion, Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1805224-46-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and functional groups make it a valuable asset in research and industrial settings. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in addressing contemporary challenges in health, agriculture, and materials science. For those seeking detailed information, queries such as "buy Methyl 2-chloro-6-cyano-4-(trifluoromethylthio)benzoate" or "suppliers of CAS 1805224-46-7" can lead to reliable sources and further insights.